Cas no 620169-94-0 (2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro-)

• Product Name: 2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro-
• CAS No: 620169-94-0
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 2835411
• PubChem ID: 12174046
• Update Time: 2025-04-21

2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro- Chemical and Physical Properties

Names and Identifiers

• DTXCID80429992
• DTXSID10479182
• 2-Quinolinecarboxylic acid, 4-(2-methylpropoxy)-8-nitro-
• 620169-94-0

• Inchi： 1S/C14H14N2O5/c1-8(2)7-21-12-6-10(14(17)18)15-13-9(12)4-3-5-11(13)16(19)20/h3-6,8H,7H2,1-2H3,(H,17,18)
• InChI Key： UAEQPBSIMWIKQN-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)N=C2C(=CC=CC=12)[N+](=O)[O-])CC(C)C

Computed Properties

• Exact Mass: 290.09027155Da
• Monoisotopic Mass: 290.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų